Cas no 3376-83-8 ((-)-Biotin Sulfoxide)
(-)-Biotin Sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- Biotin sulfoxide
- (-)-Biotin Sulfoxide
- 5-[(3aS,4S,6aR)-5-Oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4 -yl]pentanoic acid
- biotin N-hydroxysuccinimide ester
- Biotin-L-sulfoxid
- Biotin-OSu
- Biotinyl-N-hydroxy-succinimide
- BNHS
- d-Biotin NHS ester
- d-biotin-d-sulfoxide
- D-biotin-N-hydroxysuccinimide ester
- N-hydroxysuccinimide-biotin
- N-hydroxysuccinimido biotin
- N-Succinimidyl D-biotinate
- Biotin L-S-oxide (6CI)
- Biotin l-sulfoxide
- (3aS,4S,5R,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid 5-oxide
- Biotin, 5-oxide, (-)-
- Biotin (R)-Sulfoxide
- 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5-oxide, (3aS,4S,5R,6aR)-
- Biotin L-sulfoxide [MI]
- HGG20TDA94
- Biotin sulfoxide, (-)-
- Biotin, L-S-oxide
- CS-0187986
- C20386
- 5-((3aS,4S,5S,6aR)-5-Oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoicacid
- 1H-thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5-oxide, (3aS-(3aalpha,4beta,5alpha,6aalpha))-
- UNII-71ET0LK93W
- 23015-53-4
- 71ET0LK93W
- CHEBI:62193
- UNII-HGG20TDA94
- 5-((3aS,4S,6aR)-5-oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
- DTXSID00908774
- KCSKCIQYNAOBNQ-YBSFLMRUSA-N
- (+)-Biotin (+)-sulfoxide
- 3376-83-8
- biotin S-oxide
- 5-[(3aS,4S,6aR)-5-oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
- 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
- AKOS016011979
- (3aS,4S,6aR)-4-(4-Carboxybutyl)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-5-ium-5-olate
- SCHEMBL29598
- A875198
- 1H-thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5-oxide, (3aS,4S,5S,6aR)-
- D94969
- DS-7044
- 5-((3aS,4S,5S,6aR)-5-Oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
- 10406-89-0
- [3aS,4S,6aR,(+)]-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid 5-oxide
- 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 5-oxide, (3aS,4S,5S,6aR)-
- 5-((3aS,4S,6aR)-5-oxido-2-oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)pentanoic acid
- 5-((3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoic acid
- 5-[(3aS,4S,5R,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
- 5-((3aS,4S,5R,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoic acid
-
- MDL: MFCD23102408
- Inchi: 1S/C10H16N2O4S/c13-8(14)4-2-1-3-7-9-6(5-17(7)16)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-,17?/m0/s1
- InChI Key: KCSKCIQYNAOBNQ-YBSFLMRUSA-N
- SMILES: S1(C[C@H]2[C@@H]([C@@H]1CCCCC(=O)O)NC(N2)=O)=O
Computed Properties
- Exact Mass: 260.08300
- Monoisotopic Mass: 260.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.47
- Melting Point: 239-243 ºC
- Boiling Point: 697.0±48.0°C at 760 mmHg
- PSA: 118.20000
- LogP: 0.64680
- Specific Rotation: D20 -39.5° (c = 1.01 in 0.1N NaOH)
(-)-Biotin Sulfoxide Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
(-)-Biotin Sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM192794-1g |
Biotin sulfoxide |
3376-83-8 | 95% | 1g |
$1258 | 2021-06-10 | |
| Ambeed | A272880-25mg |
Biotin sulfoxide |
3376-83-8 | 95% | 25mg |
$532.0 | 2025-02-26 | |
| Ambeed | A272880-50mg |
Biotin sulfoxide |
3376-83-8 | 95% | 50mg |
$216.0 | 2023-06-21 | |
| Ambeed | A272880-100mg |
Biotin sulfoxide |
3376-83-8 | 95% | 100mg |
$305.0 | 2023-06-21 | |
| Ambeed | A272880-250mg |
Biotin sulfoxide |
3376-83-8 | 95% | 250mg |
$599.0 | 2023-06-21 | |
| TRC | B389045-10mg |
(-)-Biotin Sulfoxide |
3376-83-8 | 10mg |
$ 114.00 | 2023-04-18 | ||
| TRC | B389045-50mg |
(-)-Biotin Sulfoxide |
3376-83-8 | 50mg |
$ 322.00 | 2023-04-18 | ||
| TRC | B389045-100mg |
(-)-Biotin Sulfoxide |
3376-83-8 | 100mg |
$ 589.00 | 2023-04-18 | ||
| TRC | B389045-250mg |
(-)-Biotin Sulfoxide |
3376-83-8 | 250mg |
$ 1200.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S931599-25mg |
5-[(3aS,4S,6aR)-5-Oxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid |
3376-83-8 | 95% | 25mg |
¥954.90 | 2022-08-31 |
(-)-Biotin Sulfoxide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (-)-Biotin Sulfoxide
Introduction to (-)-Biotin Sulfoxide (CAS No. 3376-83-8)
(-)-Biotin Sulfoxide, identified by the Chemical Abstracts Service registry number CAS No. 3376-83-8, is a structurally modified derivative of biotin (vitamin B7 or vitamin H). This compound has garnered significant attention in the field of biochemical research and pharmaceutical development due to its unique chemical properties and potential biological activities. Biotin, a water-soluble vitamin essential for various metabolic processes, plays a critical role in carboxylation reactions facilitated by biotin-dependent enzymes. The introduction of a sulfoxide group into the biotin molecule introduces a new layer of functionality, making (-)-Biotin Sulfoxide a subject of extensive investigation for its altered reactivity and binding characteristics.
The sulfoxide functional group, characterized by the S=O bond, imparts distinct electronic and steric properties to the molecule. In (-)-Biotin Sulfoxide, this modification occurs specifically at the sulfur atom adjacent to the carboxyl group, resulting in a chiral center that influences the compound's interaction with biological targets. The enantiomerically pure form, (-)-Biotin Sulfoxide, is particularly of interest due to its potential selective binding properties compared to its racemic counterpart or unmodified biotin.
Recent advancements in biochemical research have highlighted the utility of sulfoxide-containing compounds as modulators of enzyme activity. Studies have demonstrated that sulfoxides can act as potent inhibitors or activators of biotin-dependent enzymes by altering the conformational flexibility and binding affinity of these proteins. For instance, (-)-Biotin Sulfoxide has been shown to exhibit inhibitory effects on certain carboxylases, suggesting its potential as an antimicrobial agent or a tool for regulating metabolic pathways.
In the realm of drug discovery, the unique properties of (-)-Biotin Sulfoxide make it an attractive scaffold for designing novel therapeutic agents. Researchers have explored its potential in developing targeted therapies for conditions associated with dysregulated biotinylation processes, such as certain genetic disorders and infectious diseases. The ability of (-)-Biotin Sulfoxide to selectively interact with specific biotin-dependent enzymes offers a promising avenue for creating drugs with improved selectivity and reduced side effects.
Furthermore, the synthesis of (-)-Biotin Sulfoxide presents an interesting challenge from a chemical perspective. The introduction of the sulfoxide group requires precise control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, including asymmetric sulfoxidation and chiral resolution techniques, have been employed to produce (-)-Biotin Sulfoxide in sufficient quantities for biochemical studies. These synthetic strategies not only enhance the accessibility of the compound but also contribute to the broader understanding of sulfoxide chemistry.
From a biological standpoint, (-)-Biotin Sulfoxide has been investigated for its potential role in modulating immune responses and inflammation. Preliminary studies suggest that this compound may interact with immune cells by influencing biotinylation-dependent signaling pathways. Such interactions could have implications for developing novel immunomodulatory therapies, particularly in contexts where dysregulation of biotinylation contributes to chronic inflammation or autoimmunity.
The structural versatility of (-)-Biotin Sulfoxide also opens avenues for exploring its applications in material science and nanotechnology. By leveraging its ability to bind specific biomolecules, researchers have developed novel biosensors and diagnostic tools that utilize (-)-Biotin Sulfoxide as a recognition element. These applications highlight the interdisciplinary nature of modern chemical research and underscore the importance of compounds like (-)-Biotin Sulfoxide in advancing both fundamental science and applied technologies.
In conclusion, (-)-Biotin Sulfoxide (CAS No. 3376-83-8) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and biological interactions make it a valuable tool for researchers investigating enzyme mechanisms, drug discovery, immunology, and materials science. As our understanding of this compound continues to evolve, it is likely that new applications and insights will emerge, further solidifying its importance in contemporary biochemical research.
3376-83-8 ((-)-Biotin Sulfoxide) Related Products
- 669-72-7(1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-)
- 10406-89-0((+)-Biotin (+)-Sulfoxide)
- 58-85-5(D-Biotin)
- 6697-30-9(1H-Thieno[3,4-d]imidazole-4-hexanoic acid, hexahydro-2-oxo-, 5,5-dioxide)
- 21788-37-4(1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-)
- 4443-68-9(1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI))
- 16968-98-2(Bisnorbiotin)
- 22377-59-9(5-(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno3,4-dimidazol-4-ylpentanoic acid)
- 5652-41-5(1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo- (9CI))
- 6706-13-4(1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-)